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Compound of Interest

Compound Name: N-Lactoyl-Leucine

Cat. No.: B6614556

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Lactoyl-Leucine is a derivative of the amino acid Leucine, formed by the linkage of lactic
acid and Leucine.[1] This modification significantly enhances its solubility in aqueous solutions
compared to its parent amino acid, Leucine, which is often limited by poor solubility at
physiological pH.[2] In biological systems, N-Lactoyl-Leucine is readily bioavailable and can
be enzymatically cleaved by the intracellular enzyme Cytosolic Nonspecific Dipeptidase 2
(CNDP?2) to release free Leucine and lactic acid.[1][3] This property makes it an excellent,
highly soluble substitute for Leucine in various experimental applications, particularly in cell
culture media for bioprocessing and metabolic studies.[1][4] These notes provide essential data
and protocols for the preparation, storage, and analysis of stable N-Lactoyl-Leucine solutions.

Physicochemical Properties and Data

Accurate preparation of experimental solutions begins with a clear understanding of the
compound's physical and chemical properties.

Table 1: Physical and Chemical Properties of N-Lactoyl-Leucine
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Property Value Reference

(2S)-2-[[(2S)-2-
IUPAC Name hydroxypropanoyl]lamino]-  [1][5]
4-methylpentanoic acid

Molecular Formula CoH17NOa4 [1][5]

Molecular Weight 203.24 g/mol [1][5]

| CAS Number | 210769-82-7 |[1][5] |

Solubility and Stability

The primary advantage of N-Lactoyl-Leucine is its superior solubility. The sodium salt form is
particularly effective for creating highly concentrated stock solutions.

Table 2: Comparative Solubility in Water at 25°C

Solubility (g/kg pH of Saturated

Compound . Reference
H20) Solution

L-Leucine 221 6.0 [6]

| N-Lactoyl-Leucine (Sodium Salt) | 689.2 | 6.7 |[6] |

A stability study has demonstrated that N-Lactoyl-Leucine is stable in a complex cell culture
medium for an extended period under typical storage conditions.[6]

Table 3: Stability of N-Lactoyl-Leucine in Aqueous Solution

Storage Condition Duration Stability Outcome Reference
Stable
4°C (Refrigerated) 3 Months (Concentration [6]

decrease <10%)

| Room Temperature | 3 Months | Stable (Concentration decrease <10%) |[6] |
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Experimental Protocols
Protocol 1: Preparation of a Sterile Stock Solution

This protocol describes the preparation of a 100 mM N-Lactoyl-Leucine sodium salt stock
solution in Phosphate-Buffered Saline (PBS).

Materials:

¢ N-Lactoyl-Leucine sodium salt (MW will vary, check supplier)

1IXPBS, pH 7.4

Sterile, conical tubes (50 mL)

0.22 um sterile syringe filter

Sterile syringes

Analytical balance and weigh boats

pH meter

Procedure:

Calculation: Determine the mass of N-Lactoyl-Leucine sodium salt required. For a 50 mL
solution of 100 mM: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Weighing: Accurately weigh the calculated amount of N-Lactoyl-Leucine sodium salt and
transfer it to a 50 mL conical tube.

» Dissolution: Add approximately 40 mL of 1X PBS to the tube. Vortex or mix gently until the
powder is completely dissolved.

e pH Adjustment: Check the pH of the solution. If necessary, adjust to pH 7.0-7.4 using sterile
1IN NaOH or 1N HCI. This is crucial for experimental consistency and stability.

e Volume Adjustment: Adjust the final volume to 50 mL with 1X PBS.
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« Sterilization: Draw the solution into a sterile syringe, attach a 0.22 um sterile filter, and
dispense it into a new sterile tube.

o Storage: Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles. Store at -20°C for long-term use.

Protocol 2: Stability Assessment Workflow

To confirm the stability of N-Lactoyl-Leucine in your specific experimental buffer, a simple
stability study can be performed.

Procedure:
e Preparation: Prepare the N-Lactoyl-Leucine solution as described in Protocol 1.

o Sample Storage: Dispense aliquots of the solution into separate, light-protected tubes. Store
one set of tubes at 4°C and another at room temperature.

» Time Points: At designated time points (e.g., Day 0, Week 1, Week 2, Month 1, Month 2,
Month 3), retrieve one aliquot from each storage condition.

e Analysis: Immediately analyze the concentration of N-Lactoyl-Leucine in the samples using
a suitable method like LC-MS (see Protocol 3).

» Evaluation: Compare the concentration at each time point to the initial concentration at Day
0. The solution is considered stable if the concentration does not decrease by more than
10%.[6]

Protocol 3: Quantification by LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) is a precise method for quantifying N-
Lactoyl-Leucine. The following is a summary of a published method.[6]

Instrumentation & Reagents:
e LC-MS system

e Column: Xselect HSS T3 (3.5 um, 2.1 x 150 mm) or equivalent
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Mobile Phase B: Methanol

Column Temperature: 40°C

Flow Rate: 300 pL/min

Mobile Phase A: 20 mM ammonium formate with 0.1% formic acid in water

LC Gradient:
Time (min) % Mobile Phase B
0.0 0.1
2.0 0.1
4.0 20.0
6.0 30.0
8.0 80.0
8.5 100.0
9.5 100.0
9.6 0.1

| 12.0] 0.1 |

Sample Preparation: For cell culture media or plasma, a protein precipitation step is typically

required.[2] This can be done by adding a cold organic solvent (e.g., acetonitrile/methanol

mixture), centrifuging to pellet the protein, and analyzing the supernatant.[2]

Biological Activity and Signaling

Upon entering a cell, N-Lactoyl-Leucine is hydrolyzed, releasing Leucine. Leucine is a well-

known activator of the mTORCL1 signaling pathway, a central regulator of cell growth,

proliferation, and protein synthesis.

Caption: Intracellular processing of N-Lactoyl-Leucine.
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General Experimental Workflow

The use of N-Lactoyl-Leucine as a Leucine substitute in cell culture follows a straightforward
workflow, from solution preparation to final analysis.

Caption: Workflow for N-Lactoyl-Leucine in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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